Organic Building Blocks
  • 1-Chloro-4-nitrobenzene
    1-Chloro-4-nitrobenzene
    • Cat. No.:
    • B041953
    • CAS No.:
    • 100-00-5
    • Molecular Formula:
    • NO2C6H4Cl
      C6H4ClNO2
    • Molecular Weight:
    • 157.55 g/mol
    Description
    P-nitrochlorobenzene is a light yellow crystalline solid. Density 1.520 g / cm3. Melting point 83°C. Sweet odor. Very toxic by inhalation, ingestion, and skin absorption.
    4-Chloronitrobenzene is a C-nitro com...
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  • Ethyl 2-butynoate
    Ethyl 2-butynoate
    • Cat. No.:
    • B042091
    • CAS No.:
    • 4341-76-8
    • Molecular Formula:
    • C6H8O2
    • Molecular Weight:
    • 112.13 g/mol
    Description
    Ethyl 2-butynoate, a 2-alkynoate is a methanogenesis inhibitor. It is an electron deficient internal alkyne that has been reported to undergo codimerization with alkenes to form 1,3-dienes catalyzed by rhodium(I...
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  • 2-Methylpentanal
    2-Methylpentanal
    • Cat. No.:
    • B094375
    • CAS No.:
    • 123-15-9
    • Molecular Formula:
    • C6H12O
    • Molecular Weight:
    • 100.16 g/mol
    Description
    Alpha-methylvaleraldehyde appears as a colorless liquid. Less dense than water. Used to make rubber and artificial flavorings.
    2-Methylpentanal is a 2-methyl-branched fatty aldehyde.
    2-Methylpentanal is a ...
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  • 3,5-Dimethyl-4-hydroxybenzaldehyde
    3,5-Dimethyl-4-hydroxybenzaldehyde
    • Cat. No.:
    • B108906
    • CAS No.:
    • 2233-18-3
    • Molecular Formula:
    • C9H10O2
    • Molecular Weight:
    • 150.17 g/mol
    Description
    3,5-Dimethyl-4-hydroxybenzaldehyde has been reported in Linaria vulgaris with data available.
    do not confuse with 2,2-dimethyl-3-hydroxybutyric acid, also known as DMHB
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  • Hexachloroacetone
    Hexachloroacetone
    • Cat. No.:
    • B130050
    • CAS No.:
    • 116-16-5
    • Molecular Formula:
    • C3Cl6O
    • Molecular Weight:
    • 264.7 g/mol
    Description
    Hexachloroacetone appears as a yellow-colored liquid. Slightly soluble in water and denser than water. Vapors are much heavier than air. Irritates skin and eyes. May be toxic by ingestion or inhalation. Used to ...
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  • 2,4-Dichlorobenzyl alcohol
    2,4-Dichlorobenzyl alcohol
    • Cat. No.:
    • B132187
    • CAS No.:
    • 1777-82-8
    • Molecular Formula:
    • C7H6Cl2O
    • Molecular Weight:
    • 177.02 g/mol
    Description
    2,4-dichlorobenzyl alcohol is a member of the class of benzyl alcohols that is benzyl alcohol in which the hydrogens at positions 2 and 4 are replaced by chlorines. It has a role as an antiseptic drug. It is a m...
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  • 3-Methylbenzyl alcohol
    3-Methylbenzyl alcohol
    • Cat. No.:
    • B147276
    • CAS No.:
    • 587-03-1
    • Molecular Formula:
    • C8H10O
    • Molecular Weight:
    • 122.16 g/mol
    Description
    3-Methylbenzyl alcohol participates in gas phase hydrogenation of methanolic solutions of isophthaldehyde over a Ni/SiO2 catalyst.
    3-methylbenzyl alcohol is a methylbenzyl alcohol that is toluene i...
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  • 2,6-Dihydroxybenzoic Acid
    2,6-Dihydroxybenzoic Acid
    • Cat. No.:
    • B147525
    • CAS No.:
    • 303-07-1
    • Molecular Formula:
    • C7H6O4
    • Molecular Weight:
    • 154.12 g/mol
    Description
    2,6-dihydroxybenzoic acid is a dihydroxybenzoic acid having the two hydroxy groups at the C-2 and C-6 positions. It has a role as a metabolite. It is a dihydroxybenzoic acid and a monocarboxylic acid. It is a co...
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  • Methyl butyrate
    Methyl butyrate
    • Cat. No.:
    • B153709
    • CAS No.:
    • 623-42-7
    • Molecular Formula:
    • C5H10O2
    • Molecular Weight:
    • 102.13 g/mol
    Description

    The preparation of Methyl butyrate

    Methyl Butyrate is found in tiny amounts in various plant products, particularly pineapple oil. It can be made by distillation of essential oils of vegetable origin.

    Applications of Methyl butyrate

    It is known to be linked with various illnesses such as ulcerative colitis, IBS, ulcerative colitis, and Crohn's disease. It is also linked to metabolic disorders inborn to the body, such as celiac disease.

    Methyl Butyrate is used as a solvent, flavoring, and fragrance agent.">

    What exactly is Methyl Butyrate?

    Methyl butyrate is an ester of fatty acids. It is also known as methyl butanoate. It is part of the organic compounds referred to as methyl esters of fatty acids.

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  • 2-Naphthalenethiol
    2-Naphthalenethiol
    • Cat. No.:
    • B184263
    • CAS No.:
    • 91-60-1
    • Molecular Formula:
    • C10H8S
    • Molecular Weight:
    • 160.24 g/mol
    Description
    The magnetic resonance shift for a self-assembled monolayer of 2-naphthalenethiol was studied that suggested considerable promise in flexible and transparent photonic devices for biological and chemical sensing....
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